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Compound of Interest

Compound Name: Isoorotidine

Cat. No.: B15587377

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: The following document summarizes the publicly available scientific and technical
information regarding isoorotidine. It is intended for informational purposes for a scientific
audience and does not constitute medical advice or an endorsement of the compound for any
therapeutic use.

Executive Summary

This technical guide addresses the potential therapeutic relevance of the compound
isoorotidine. A comprehensive review of scientific literature and chemical databases reveals
that isoorotidine is a nucleoside derivative, identified as an isomer of the pyrimidine
nucleoside orotidine. However, there is a significant lack of publicly available data regarding its
therapeutic applications, mechanism of action, and preclinical or clinical studies. The
compound is commercially available for research purposes, with the explicit caveat that it is not
for human or veterinary use[1]. This document outlines the limited available information on
isoorotidine and highlights the current void in research concerning its potential
pharmacological activity.

Chemical and Physical Properties of Isoorotidine

Isoorotidine is a distinct chemical entity with the following properties:
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Property Value Reference
CAS Number 489-36-1 [1]
Chemical Formula C10H12N20s [1]
Molecular Weight 288.21 g/mol [1]
Exact Mass 288.0594 [1]
] C, 41.67; H, 4.20; N, 9.72; O,
Elemental Analysis [1]
44.41

Storage and Stability: Isoorotidine is shipped under ambient temperatures and is considered
stable for several weeks. For long-term storage, it is recommended to be kept at -20°C[1].

Current State of Research and Therapeutic Potential

As of the date of this report, there is no significant body of scientific literature detailing the
therapeutic relevance of isoorotidine. Searches of prominent scientific databases have not
yielded any in-vivo or in-vitro studies investigating its mechanism of action, efficacy in disease
models, or safety profiles. Consequently, there are no clinical trials registered or completed for
isoorotidine.

The lack of research into isoorotidine stands in stark contrast to its isomer, orotidine, and
other nucleoside analogs which have been investigated for various therapeutic purposes. The
potential for isoorotidine to have biological activity remains unexplored.

Distinction from Isotretinoin

It is critical to distinguish isoorotidine from the similarly named but chemically and functionally
distinct compound, isotretinoin. Isotretinoin (13-cis-retinoic acid) is a well-established oral
retinoid medication used for the treatment of severe acne and other dermatological
conditions[2][3][4][5]. Unlike isoorotidine, isotretinoin has been the subject of extensive
research, and its mechanism of action, clinical efficacy, and side effect profile are well-
documented[2][6][7].

Future Research Directions
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Given the current absence of data, the therapeutic potential of isoorotidine is entirely
speculative. Future research efforts would need to begin with fundamental in-vitro studies to
ascertain any biological activity. A potential starting point could be to investigate its interaction
with enzymes and receptors involved in pyrimidine metabolism, given its structural relationship

to orotidine.

An initial experimental workflow to explore the therapeutic relevance of isoorotidine would

involve:
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A high-level workflow for investigating the therapeutic potential of a novel compound like
isoorotidine.

Conclusion

While the chemical structure of isoorotidine is defined, its therapeutic relevance remains
unknown due to a profound lack of scientific investigation. The information available is
insufficient to provide a detailed technical guide on its core therapeutic potential, including
quantitative data, experimental protocols, or signaling pathways. The scientific community has
not yet published research that would form the basis of such a guide. Therefore, any
consideration of isoorotidine for therapeutic purposes is premature and would require
extensive foundational research to establish any pharmacological activity and safety profile.
Researchers interested in this compound have a green field for investigation, starting from
basic cellular and biochemical screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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